Cas no 1247906-34-8 (methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate)

• Product Name: methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate
• CAS No: 1247906-34-8
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 6092132
• PubChem ID: 61685850
• Update Time: 2025-05-19

methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate
• 1247906-34-8
• AKOS010952463
• EN300-1127199

• Inchi： 1S/C9H10O3S/c1-6(9(11)12-2)8(10)7-3-4-13-5-7/h3-6H,1-2H3
• InChI Key： YIPWOPNUYVQIKF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(C(=O)OC)C)=O

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Additional information on methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate

Comprehensive Overview of Methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate (CAS No. 1247906-34-8)

Methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene ring and a methyl ester group, makes it a valuable intermediate in synthetic chemistry. With the CAS registry number 1247906-34-8, this compound has garnered attention for its role in developing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

The compound's thiophene-3-yl moiety is a key structural feature that enhances its reactivity and binding affinity. This characteristic aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments like methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate are used to build larger, more complex drug candidates. Its ester functionality also allows for further derivatization, making it a versatile building block in medicinal chemistry. Recent studies highlight its utility in synthesizing heterocyclic compounds, which are pivotal in developing antiviral and anti-inflammatory agents.

In the context of green chemistry, CAS No. 1247906-34-8 has been investigated for its compatibility with sustainable synthetic protocols. For instance, its synthesis can be optimized using catalytic methods to minimize waste and energy consumption. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched by professionals in the field. Additionally, its stability under various conditions makes it suitable for high-throughput screening (HTS), a technique widely used in pharmaceutical R&D.

The compound's nomenclature, methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate, reflects its IUPAC naming conventions, which are essential for accurate database searches. Keywords such as "thiophene derivatives" and "ester synthesis" are often associated with this compound in scientific literature. Its CAS number 1247906-34-8 ensures precise identification in regulatory and commercial databases, addressing the need for chemical traceability in global supply chains.

From a commercial perspective, methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate is supplied by specialized chemical manufacturers catering to the fine chemicals market. Its pricing and availability are influenced by factors like raw material sourcing and synthetic route efficiency. These aspects are critical for procurement teams searching for cost-effective intermediates. Furthermore, its applications in material science, such as polymer modification, are emerging as a niche area of interest.

In summary, methyl 2-methyl-3-oxo-3-(thiophen-3-yl)propanoate (CAS No. 1247906-34-8) is a multifaceted compound with broad utility in drug development and industrial chemistry. Its structural features and synthetic flexibility position it as a key player in advancing innovative therapeutics and sustainable chemical processes. As research continues, its role in addressing global health and environmental challenges is expected to expand.